Cas no 18283-12-0 (ethyl 2-cyano-2-fluoropentanoate)

18283-12-0 structure
Product name:ethyl 2-cyano-2-fluoropentanoate
ethyl 2-cyano-2-fluoropentanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-cyano-2-fluoropentanoate
- NSC84024
- NSC-84024
- DTXSID00292600
- 18283-12-0
- NCIOpen2_001095
-
- Inchi: InChI=1S/C8H12FNO2/c1-3-5-8(9,6-10)7(11)12-4-2/h3-5H2,1-2H3
- InChI Key: YMMDHWDEHQCMOH-UHFFFAOYSA-N
- SMILES: CCCC(C#N)(C(=O)OCC)F
Computed Properties
- Exact Mass: 173.08526
- Monoisotopic Mass: 173.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1Ų
- XLogP3: 1.9
Experimental Properties
- PSA: 50.09
ethyl 2-cyano-2-fluoropentanoate Related Literature
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Zhiping Yan,Zijun Sun,Xiang Liu,Hongxing Jia,Pingwu Du Nanoscale, 2016,8, 4748-4756
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